Ankyrin repeat domain-containing protein 11 (421-433)

• sequence: GTGEKLRLSAHTI
• source: Homo sapiens (human)
• Synonym: Ankyrin repeat domain-containing protein 11 (421-433)

Description

Ankyrin repeat domain-containing protein 11

Scientific Research Applications

Protein-Protein Interaction and Cellular Function

Ankyrin repeats are crucial for protein-protein interactions and are involved in various cellular functions. Defects in ankyrin repeat proteins are linked to several human diseases. Studies have explored the stability and structural features of this motif to understand ankyrin repeat-mediated interactions (Mosavi et al., 2004).

Structural Elasticity and Nanodevice Design

Ankyrin repeats exhibit elasticity in their structure, important for mechanotransduction and the design of nanodevices. Their linear and reversible spring behavior was confirmed through atomic force microscopy (Lee et al., 2006).

Consensus-based Protein Design

Ankyrin repeat proteins have been used as templates for consensus-based design, revealing crucial positions for structure and function. This approach aids in creating a universal scaffold for molecular recognition (Mosavi et al., 2002).

Role in Muscle Physiology

Ankyrin repeat domain-containing proteins play a significant role in muscle physiology, including structural support and differentiation during muscle development. Their function is critical in adaptive responses and protective mechanisms in muscle tissue (Tee & Peppelenbosch, 2010).

Protein Stability and Folding

The repetitive nature of ankyrin repeat proteins contributes to their stability, folding/unfolding processes, and binding specificity. Understanding these characteristics is vital for modifying and generating ankyrin repeat proteins with new functions (Li et al., 2006).

Folding Mechanism and Energy Landscape

Research has shown that reshaping the energy landscape of ankyrin repeat proteins can reroute their folding pathways, highlighting the importance of local energetics in determining folding mechanisms (Tripp & Barrick, 2008).

Development of Novel Binding Molecules

Ankyrin repeat proteins' modularity makes them suitable for developing novel binding molecules, particularly for intracellular applications. This involves designing self-compatible repeats with variable surface residues and random assembly into repeat domains (Forrer et al., 2003).

Influence in Ubiquitylation

Ankyrin repeat domains are significant in the ubiquitylation signaling pathway, mediating protein-protein interactions and playing a role in neurological diseases and disorders (Kane & Spratt, 2021).